Polypentenamer thermoplastic elastomers via copolymerization of cyclopentene and dicyclopentadiene†

RSC Applied Polymers Pub Date: 2023-08-09 DOI: 10.1039/D3LP00076A

Abstract

Dicyclopentadiene (DCPD) monomer was incorporated at various levels into statistical copolymerizations with cyclopentene (CP) to determine its influence on the resulting copolymers. We characterized the thermal, viscoelastic, mechanical, and morphological changes upon adding DCPD and determined its strengthening mechanism. DCPD units formed branching points along the polymer that phase separated into glassy domains. These glassy nanodomains acted as physical crosslinks providing strength to the uncured network. Increases in copolymer elastic modulus and viscosity were proportional to DCPD content, and thermoplastic elastomer (TPE) mechanical behavior was observed with high levels of DCPD incorporation. This work demonstrates that DCPD copolymerization can be used to predictably increase the uncured strength of polypentenamers and at higher loading levels could find use as a TPE.

Graphical abstract: Polypentenamer thermoplastic elastomers via copolymerization of cyclopentene and dicyclopentadiene
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